Cas no 2225154-83-4 (2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid)

• Product Name: 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid
• CAS No: 2225154-83-4
• MF: C₉H₄D₉BFNO₂
• MW: 206.07
• CID: 5142316
• Update Time: 2025-10-25

2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid

• Inchi： 1S/C9H13BFNO2/c1-9(2,3)7-4-6(10(13)14)5-8(11)12-7/h4-5,13-14H,1-3H3/i1D3,2D3,3D3
• InChI Key： WACJAXUGEQUPGC-GQALSZNTSA-N
• SMILES： C1(F)=NC(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=CC(B(O)O)=C1

Additional information on 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid

Introduction to 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid (CAS No. 2225154-83-4)

2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid (CAS No. 2225154-83-4) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. This compound is a deuterated derivative of a pyridine boronic acid, which makes it particularly valuable for various research and development activities.

The molecular structure of 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid consists of a pyridine ring with a fluorine substituent at the 2-position and a deuterated tert-butyl group at the 6-position. The boronic acid functional group at the 4-position further enhances its reactivity and utility in chemical synthesis. The deuterium atoms in the tert-butyl group provide enhanced stability and reduced metabolic degradation, making this compound an attractive candidate for pharmaceutical research.

In recent studies, 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid has been explored for its potential in the synthesis of novel pharmaceuticals and materials. One notable application is in the development of targeted drug delivery systems, where the compound's unique properties can be leveraged to improve drug efficacy and reduce side effects. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be used as a building block for creating prodrugs that are activated specifically in tumor environments, thereby enhancing their therapeutic index.

Beyond pharmaceutical applications, 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid has also shown promise in materials science. Its boronic acid functionality makes it an excellent ligand for metal complexes, which can be used in catalytic processes. A recent paper in Advanced Materials highlighted the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivity. This has significant implications for the synthesis of complex organic molecules and polymers.

The deuterium substitution in 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid is particularly noteworthy. Deuterium, being an isotope of hydrogen with an extra neutron, offers several advantages over its protium counterpart. It can enhance the stability of molecules by reducing metabolic degradation, which is crucial for pharmaceutical applications. Additionally, deuterium-labeled compounds are valuable tools in nuclear magnetic resonance (NMR) spectroscopy, providing clearer and more detailed structural information.

In terms of synthesis, 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid can be prepared through a multi-step process involving the introduction of the fluorine atom, deuterated tert-butyl group, and boronic acid functionality. The synthetic route typically involves starting from a suitable pyridine derivative and using advanced techniques such as transition metal-catalyzed reactions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating broader access to this compound for research purposes.

The safety profile of 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid is another important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should consult relevant safety data sheets (SDS) and adhere to standard laboratory protocols to minimize any potential risks.

In conclusion, 2-Fluoro-6-(tert-butyl-d9)-pyridine-4-boronic acid (CAS No. 2225154-83-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique combination of functional groups and deuterium substitution makes it an attractive candidate for various research and development activities. As ongoing studies continue to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.